Cas no 23517-67-1 (4-Thiazolidinone,3-(4-bromo-3-methylphenyl)-5-propyl-2-thioxo-)

• Product name: 4-Thiazolidinone,3-(4-bromo-3-methylphenyl)-5-propyl-2-thioxo-
• CAS No: 23517-67-1
• MF: C₁₃H₁₄BrNOS₂
• MW: 344.290359973907
• CID: 260331
• PubChem ID: 211699

4-Thiazolidinone,3-(4-bromo-3-methylphenyl)-5-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(4-bromo-3-methylphenyl)-5-propyl-2-thioxo-
• 3-(4-bromo-3-methylphenyl)-5-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• DTXSID70946249
• 23517-67-1
• Rhodanine, 3-(4-bromo-m-tolyl)-5-propyl-
• 3-(4-Bromo-m-tolyl)-5-propylrhodanine

• Inchi： InChI=1S/C13H14BrNOS2/c1-3-4-11-12(16)15(13(17)18-11)9-5-6-10(14)8(2)7-9/h5-7,11H,3-4H2,1-2H3
• InChI Key： KCYOLTMYVQUMST-UHFFFAOYSA-N
• SMILES： CCCC1SC(=S)N(C2=CC=C(Br)C(C)=C2)C1=O

Computed Properties

• Exact Mass: 342.97012
• Monoisotopic Mass: 342.970018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.7

Experimental Properties

• Density: 1.54
• Boiling Point: 438°Cat760mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.679
• PSA: 20.31